3,5,7-Trimethyladamantane-1-carboxylic acid

Specification

• CAS No.: 15291-66-4
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: 3,5,7-trimethyladamantane-1-carboxylic acid
• Standard InChI: InChI=1S/C14H22O2/c1-11-4-12(2)6-13(3,5-11)9-14(7-11,8-12)10(15)16/h4-9H2,1-3H3,(H,15,16)
• Standard InChI Key: DHIIUPVOLLOORM-UHFFFAOYSA-N
• SMILES: CC12CC3(CC(C1)(CC(C2)(C3)C(=O)O)C)C
• Canonical SMILES: CC12CC3(CC(C1)(CC(C2)(C3)C(=O)O)C)C

Introduction

3,5,7-Trimethyladamantane-1-carboxylic acid is a synthetic organic compound belonging to the adamantane family. Adamantanes are known for their unique cage-like molecular structure, which provides them with high thermal stability and resistance to chemical degradation. This specific compound is used primarily in laboratory settings for research purposes.

Synthesis

The synthesis of 3,5,7-Trimethyladamantane-1-carboxylic acid typically involves the fusion of the corresponding bromide with acetamide, followed by treatment to introduce the carboxylic acid group. This process yields the compound in high purity, often around 90-95%.

Hazard Classification

• WHMIS 2015 Classification: Classified as hazardous under the Hazardous Products Regulations (SOR/2015-17).

• Signal Word: Warning

• Hazard Statements:

  • Causes skin irritation

  • Causes serious eye irritation

  • May cause respiratory irritation

Precautions and First Aid

• Prevention:

  • Avoid breathing dust/fume/gas/mist/vapors/spray.

  • Wear protective gloves/protective clothing/eye protection/face protection.

• First Aid:

  • Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.

  • Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.

Applications and Uses

3,5,7-Trimethyladamantane-1-carboxylic acid is primarily used in laboratory settings for research purposes. It is not recommended for use in food, drug, pesticide, or biocidal products. The compound's unique structure makes it a valuable tool in organic chemistry research, particularly in the study of adamantane derivatives.

Ecological and Toxicological Information

Storage and Disposal

• Storage: Store in a well-ventilated place. Keep container tightly closed and store locked up.

• Disposal: Dispose of contents/container to an approved waste disposal plant.